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Executive Summary: The "Goldilocks" Surfactant

In the structural biology of integral membrane proteins (IMPs), the choice of detergent is often
the rate-limiting step between a precipitated aggregate and a high-resolution structure. Fos-
Choline-13 (FC-13), chemically known as n-Tridecylphosphocholine (CAS 85775-42-4),
represents a strategic intermediate in the phosphocholine detergent series.

While the dodecyl (C12) and tetradecyl (C14) analogs are industry standards, FC-13 offers a
unique physicochemical profile. Its 13-carbon alkyl chain provides a hydrophobicity match that
often stabilizes proteins too labile for FC-12, yet forms micelles sufficiently compact for
solution-state NMR, avoiding the excessive particle tumbling rates associated with FC-14. This
guide details the specifications, mechanistic advantages, and validated protocols for deploying
FC-13 in drug discovery and structural elucidation.

Physicochemical Specifications

The following data constitutes the core technical profile for CAS 85775-42-4.[1][2] These
parameters are critical for calculating buffer compositions and determining dialysis endpoints.

Table 1: Fos-Choline-13 Technical Profile[5]
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Technical Significance

Chemical Name

n-Tridecylphosphocholine

Zwitterionic headgroup mimics

native PC lipids.

Unique identifier for

CAS Number 85775-42-4 _ o
regulatory/sourcing verification.
Formula
] Essential for molarity
Molecular Weight 365.5 g/mol _
calculations.[3][4][5][6]
CMC ( Moderate CMC allows for easy
~0.75 mM (0.027% wi/v) removal via dialysis but stable
) micelle formation.
) Indicates micelle size; ~32 kDa
Aggregation Number ~87 ) ]
micellar weight (empty).
High purity required to prevent
| > 99% o pETTEATIE® O P
Purity (HPLC) artifactual aggregation in
(Anagrade/Crystallography)
NMR/X-ray.
> 10-20% (in Facilitates preparation of high-
Solubility concentration stock solutions
at 20°C) (e.g., 100 mM).
N Wide working range compared
pH Stability 40-9.0 ) o
to ester-linked lipids.
Zwitterionic; mimics
Headgroup Phosphocholine phosphatidylcholine (PC)

bilayers.

Mechanistic Insight: The Phosphocholine

Advantage

Lipid Mimicry vs. Protein Stability
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Unlike traditional detergents (e.g., DDM, OG) which possess sugar-based headgroups, Fos-
Cholines utilize a phosphocholine headgroup identical to that found in the outer leaflet of
mammalian plasma membranes.

e Mechanism: The zwitterionic headgroup interacts with the extramembranous loops of IMPs
similarly to native lipids, preserving the electrostatic environment required for active
conformation.

» Causality: This mimicry reduces the "stripping" effect observed with harsh ionic detergents
(SDS, LDAO), retaining co-factors and native lipids essential for function.

The "Odd-Chain" Effect (C13)

The 13-carbon chain is non-trivial. In NMR spectroscopy, the correlation time (

) of the protein-detergent complex dictates line width.

e C12 (Fos-Choline-12): Often forms micelles that are too dynamic, leading to protein
denaturation over long acquisition times.

e C14 (Fos-Choline-14): Forms larger, more stable micelles, but the increased hydrodynamic
radius slows tumbling, broadening NMR peaks and obscuring data.

e C13 (Fos-Choline-13): Balances hydrophobic shielding with micellar compactness, often
yielding the highest quality HSQC spectra for proteins in the 20-50 kDa range.

Visualizing the Micelle Architecture

The following diagram illustrates the structural logic of FC-13 micelle formation and its
interaction with a transmembrane protein.
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Figure 1: Structural logic of Fos-Choline-13 assembly. The C13 tail length is the critical variable
optimizing the trade-off between hydrophobic stabilization and particle tumbling rate for NMR.

Applications in Structural Biology[8]
Solution NMR Spectroscopy

FC-13 is a "rescue" detergent for NMR. When screening detergents for isotopically labeled
membrane proteins (

), FC-13 frequently outperforms standard detergents by maintaining folding over the days-long
acquisition periods required for 3D/4D experiments.

Cell-Free Protein Synthesis
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FC-13 can be used directly in cell-free translation systems to solubilize proteins as they are
synthesized, preventing initial aggregation. Its high solubility allows it to be added to reaction
mixtures without precipitating other components.

Experimental Protocols
Protocol: Solubilization Screening

Objective: Determine if FC-13 effectively extracts the target protein from E. coli membranes or
mammalian microsomes.

Reagents:
o Buffer A: 50 mM HEPES pH 7.5, 150 mM NacCl, 5% Glycerol.
e FC-13 Stock: 100 mM in

(Freshly prepared).

Workflow:

Membrane Prep: Isolate membranes containing the target protein. Resuspend in Buffer Ato
a total protein concentration of 2-5 mg/mL.

o Detergent Addition: Add FC-13 stock to aliquots of membrane suspension.
o Target Final Concentrations: 0.5%, 1.0%, 1.5%, 2.0% (w/v).

o Note: 1.0% w/v FC-13 is approx 27 mM, which is ~36x CMC. This high ratio drives
solubilization.

 Incubation: Rotate at 4°C for 1 hour. (FC-13 is efficient; long incubations are rarely needed
and may destabilize).

o Separation: Ultracentrifuge at 100,000 x g for 45 minutes at 4°C.

e Analysis: Analyze Supernatant (Soluble) vs. Pellet (Insoluble) via SDS-PAGE/Western Blot.

Protocol: Buffer Exchange & CMC Management
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Objective: Reduce detergent concentration for structural studies while preventing aggregation.

Logic: The CMC of FC-13 is 0.75 mM.[6] To keep the protein soluble, the buffer must maintain
at least 2—-3x CMC (~2 mM) free detergent, plus the detergent bound to the protein.

Step-by-Step:

o Column Equilibration: Equilibrate Size Exclusion Chromatography (SEC) column with:
o 20 MM HEPES pH 7.5
o 150 mM NaCl
o 2.5 mM Fos-Choline-13 (approx 3.3x CMC).

o Sample Injection: Inject the solubilized protein sample.

 Elution: Monitor UV 280nm.

o Self-Validation: If the protein elutes in the void volume, FC-13 failed to maintain the
monodisperse state (try FC-14). If it elutes at the expected volume, the micelle is stable.

» Concentration: Use a centrifugal concentrator (MWCO < 50 kDa).

o Warning: FC-13 micelles (~32 kDa) may concentrate if the MWCO is too low (e.g., 10
kDa). Use 50-100 kDa MWCO carefully, or account for detergent concentration increase.

Visualizing the Solubilization Workflow
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Figure 2: Decision tree for Fos-Choline-13 solubilization screening. Success is defined by the
partitioning of the target protein into the supernatant phase.

Handling and Stability

» Storage: Powder should be stored at -20°C under desiccated conditions. Solutions (10%
w/v) are stable at 4°C for < 2 weeks but hydrolysis is minimal compared to DDM/LMNG.

» Hydroscopicity: Fos-Cholines are hygroscopic. Allow the bottle to warm to room temperature
before opening to prevent moisture condensation, which alters weight-based calculations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS No. 85775-42-4 Specifications | Ambeed [ambeed.com]
e 2. cube-biotech.com [cube-biotech.com]

e 3. Anatrace.com [anatrace.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b6361440?utm_src=pdf-body-img
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2758117/
https://link.springer.com/article/10.1023/B:JNMR.0000013824.26019.2d
https://www.horseshoecrab.org/research/sites/default/files/Analytica%20Chimica%20Acta%20%28LanLan%29_critical%20micelle%20LPS%20%282006%29.pdf
https://www.horseshoecrab.org/research/sites/default/files/Analytica%20Chimica%20Acta%20%28LanLan%29_critical%20micelle%20LPS%20%282006%29.pdf
https://pubmed.ncbi.nlm.nih.gov/17723352/
https://www.benchchem.com/product/b6361440?utm_src=pdf-custom-synthesis
https://www.ambeed.com/product-details/specification/A1429500
https://cube-biotech.com/products/membrane-protein-stabilization/ultrapure-detergents/lipid-like-detergents/n-tridecyl-phosphocholine-fos-choline-13/16026
https://anatrace.com/en/category/f310s-fos-choline-13-sol-grade
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6361440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

4. Anatrace.com [anatrace.com]

5. Anatrace/F310S - Fos-Choline-13, Sol-Grade/ F310S 1 GM/ 1 gm-$Z4¥ /8444
[ebiomall.com]

6. cdn.moleculardimensions.com [cdn.moleculardimensions.com]

7. horseshoecrab.org [horseshoecrab.org]

To cite this document: BenchChem. [Technical Guide: Fos-Choline-13 (n-
Tridecylphosphocholine)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6361440#fos-choline-13-cas-number-85775-42-4-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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